Cas no 16018-21-6 (Piperazine,1-(1-methyl-2-phenylethyl)-4-phenyl-, hydrochloride (1:2))

Piperazine,1-(1-methyl-2-phenylethyl)-4-phenyl-, hydrochloride (1:2) structure
16018-21-6 structure
Product Name:Piperazine,1-(1-methyl-2-phenylethyl)-4-phenyl-, hydrochloride (1:2)
CAS No:16018-21-6
MF:C19H26Cl2N2
MW:353.329143047333
CID:171495
PubChem ID:204243
Update Time:2025-04-19

Piperazine,1-(1-methyl-2-phenylethyl)-4-phenyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1-methyl-2-phenylethyl)-4-phenyl-, hydrochloride (1:2)
    • 1-phenyl-4-(1-phenylpropan-2-yl)piperazine,dihydrochloride
    • DTXSID00936234
    • 1-Phenyl-4-(1-phenylpropan-2-yl)piperazine--hydrogen chloride (1/2)
    • 1-(alpha-Methylphenethyl)-4-phenylpiperazine dihydrochloride
    • 16018-21-6
    • Piperazine, 1-(alpha-methylphenethyl)-4-phenyl-, dihydrochloride
    • Inchi: 1S/C19H24N2.2ClH/c1-17(16-18-8-4-2-5-9-18)20-12-14-21(15-13-20)19-10-6-3-7-11-19;;/h2-11,17H,12-16H2,1H3;2*1H
    • InChI Key: KIJZZQFYBJMHJD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCN(C2C=CC=CC=2)CC1)C(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.14758
  • Monoisotopic Mass: 352.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Boiling Point: 405.1°Cat760mmHg
  • Flash Point: 180.8°C
  • PSA: 6.48
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